2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone

• IUPAC Name: 1-[3-(naphthalene-2-carbonyl)piperidin-1-yl]-3-(tetrazol-1-yl)propan-1-one
• InChI: InChI=1S/C20H21N5O2/c26-19(9-11-25-14-21-22-23-25)24-10-3-6-18(13-24)20(27)17-8-7-15-4-1-2-5-16(15)12-17/h1-2,4-5,7-8,12,14,18H,3,6,9-11,13H2
• InChI Key: ZWKZVFUKDCTSFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=NN=N2)C(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of tetrazole-containing compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone has shown potential applications in various fields of scientific research. It has been studied as a potential anti-cancer agent, where it has been found to inhibit the growth of cancer cells. The compound has also been studied for its anti-inflammatory and analgesic properties. In addition, it has been studied as a potential treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone is not fully understood. However, studies have shown that the compound may act by inhibiting certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), which are involved in inflammation and neurodegenerative diseases, respectively.
Biochemical and Physiological Effects:
2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound has also been found to reduce the levels of reactive oxygen species (ROS), which are involved in oxidative stress and neurodegenerative diseases. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone in lab experiments is its potential as a multi-target drug. The compound has been found to have activity against multiple targets, which makes it a promising candidate for the treatment of complex diseases, such as cancer and neurodegenerative diseases. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone. One direction is to further investigate its mechanism of action and its potential targets. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, future studies could focus on the development of new derivatives of 2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone with improved pharmacological properties. Finally, the compound could be studied in clinical trials to evaluate its safety and efficacy as a potential therapeutic agent.
In conclusion, 2-naphthyl{1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methanone is a promising compound with potential applications in various fields of scientific research. Its multi-target activity and potential as a treatment for complex diseases make it an interesting candidate for further study. However, more research is needed to fully understand its mechanism of action and optimize its pharmacological properties.